Cas no 61854-61-3 (Quinoline, 6-fluoro-2-methyl-8-nitro-)

Quinoline, 6-fluoro-2-methyl-8-nitro- structure
61854-61-3 structure
Product Name:Quinoline, 6-fluoro-2-methyl-8-nitro-
CAS No:61854-61-3
MF:C10H7FN2O2
MW:206.173185586929
CID:464592
PubChem ID:12336501
Update Time:2025-04-19

Quinoline, 6-fluoro-2-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-fluoro-2-methyl-8-nitro-
    • 6-fluoro-2-methyl-8-nitroquinoline
    • DTXSID40491433
    • SCHEMBL20838491
    • 61854-61-3
    • Inchi: 1S/C10H7FN2O2/c1-6-2-3-7-4-8(11)5-9(13(14)15)10(7)12-6/h2-5H,1H3
    • InChI Key: WDWBAPPBWKJLEH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2C(C=1)=CC=C(C)N=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.04921
  • Monoisotopic Mass: 206.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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